Cas no 379254-42-9 (4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide)
4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Methyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-benzoic acid hydrazide
- 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide
- SR-01000034567
- SR-01000034567-1
- AKOS000122601
- 4-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]benzohydrazide
- 379254-42-9
- EN300-03765
- MLS001004234
- CS-0219344
- SMR000347827
- Z56843596
- HMS2679B03
- G34646
- CHEMBL1600583
- 4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide
-
- Inchi: 1S/C11H13N5OS/c1-16-7-13-15-11(16)18-6-8-2-4-9(5-3-8)10(17)14-12/h2-5,7H,6,12H2,1H3,(H,14,17)
- InChI Key: PUPUBVKMEUONCB-UHFFFAOYSA-N
- SMILES: S(C1=NN=CN1C)CC1C=CC(C(NN)=O)=CC=1
Computed Properties
- Exact Mass: 263.08408123Da
- Monoisotopic Mass: 263.08408123Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 111Ų
4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-50mg |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 50mg |
¥1728.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-100mg |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 100mg |
¥1425.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-250mg |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 250mg |
¥2152.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-500mg |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 500mg |
¥3775.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-1g |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 1g |
¥6451.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-2.5g |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 2.5g |
¥13575.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-5g |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 5g |
¥16044.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290014-10g |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 10g |
¥25758.00 | 2024-05-16 | |
| Enamine | EN300-03765-0.05g |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 0.05g |
$64.0 | 2023-07-03 | |
| Enamine | EN300-03765-0.1g |
4-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzohydrazide |
379254-42-9 | 95% | 0.1g |
$66.0 | 2023-07-03 |
4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide
Introduction to 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide (CAS No. 379254-42-9)
4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide (CAS No. 379254-42-9) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The compound's structure consists of a benzohydrazide moiety linked to a 4-methyl-1,2,4-triazole ring via a sulfanyl group, which imparts specific chemical and biological properties.
The molecular formula of 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide is C13H15N5O2S, and its molecular weight is approximately 301.35 g/mol. The presence of the benzohydrazide and triazole functionalities provides a rich platform for chemical modifications and derivatization, making it an attractive candidate for the synthesis of novel compounds with diverse biological activities.
In recent years, there has been a growing interest in the development of compounds with antifungal and antibacterial properties due to the increasing prevalence of drug-resistant pathogens. Research has shown that 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide exhibits promising antifungal activity against various fungal strains. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for opportunistic infections in immunocompromised individuals.
Beyond its antifungal properties, 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide has also been investigated for its potential as an anticancer agent. The triazole ring is known to play a crucial role in the biological activity of many drugs, including those used in cancer therapy. A recent study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant cytotoxic effects against human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action involves the induction of apoptosis and cell cycle arrest, suggesting its potential as a lead compound for further drug development.
The sulfanyl group in 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide is another key feature that contributes to its biological activity. Sulfur-containing compounds are known to interact with various biological targets, including enzymes and receptors. This interaction can modulate cellular processes such as signal transduction and gene expression. Research has shown that the sulfanyl group in this compound may enhance its ability to penetrate cell membranes and reach intracellular targets, thereby improving its therapeutic efficacy.
In addition to its direct biological effects, 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide has also been explored as a building block for the synthesis of more complex molecules. The presence of functional groups such as the hydrazide and sulfanyl moieties provides multiple points for chemical modification. This versatility allows chemists to design and synthesize derivatives with enhanced pharmacological properties or improved pharmacokinetic profiles.
The synthesis of 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide typically involves a multi-step process that includes the formation of the triazole ring and the subsequent coupling with the benzohydrazide moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields while minimizing waste generation.
The stability and solubility of 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide are important considerations for its practical applications. Studies have shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. However, its solubility in aqueous media is relatively low, which can limit its bioavailability. To address this issue, researchers have developed strategies such as nanoparticle formulations and prodrug approaches to enhance the solubility and delivery of this compound.
In conclusion, 4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide (CAS No. 379254-42-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique molecular structure endows it with valuable biological properties such as antifungal activity and anticancer potential. Ongoing research continues to explore new avenues for optimizing its synthesis and enhancing its therapeutic efficacy. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing unmet medical needs.
379254-42-9 (4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)